FACT Trial: Hip Trochanter BMD Gain vs. Risedronate
In the double-blind, randomized Fosamax Actonel Comparison Trial (FACT) enrolling 1,053 postmenopausal women with low bone mineral density (BMD), once-weekly alendronate 70 mg produced significantly greater BMD gains than once-weekly risedronate 35 mg at all measured skeletal sites at 12 months [1]. At the 24-month extension (n=833), the treatment differences further widened [2]. This is the largest head-to-head trial directly comparing these two agents under identical dosing instructions, and it remains the definitive comparative BMD dataset for the oral bisphosphonate class.
| Evidence Dimension | Bone mineral density (BMD) percent change from baseline at the hip trochanter |
|---|---|
| Target Compound Data | 3.4% increase at 12 months; 4.6% increase at 24 months |
| Comparator Or Baseline | Risedronate 35 mg once-weekly: 2.1% increase at 12 months; 2.5% increase at 24 months |
| Quantified Difference | At 12 months: 1.3 percentage points absolute difference (62% greater gain with alendronate); P < 0.001. At 24 months: 2.1 percentage points absolute difference (84% greater gain); P < 0.001. |
| Conditions | Multicenter, randomized, double-blind, active-controlled trial; 1,053 postmenopausal women at year 1, 833 at year 2; mean age 64 years; dual-energy X-ray absorptiometry (DXA) measurement; identical dosing instructions for both arms. |
Why This Matters
BMD gain is the primary surrogate endpoint used by regulatory agencies and formulary committees to compare antiresorptive efficacy, and the 62%–84% greater gain with alendronate at the hip trochanter—a clinically relevant weight-bearing site—provides quantitative justification for preferential selection over risedronate when maximizing BMD response is a procurement criterion.
- [1] Rosen CJ, Hochberg MC, Bonnick SL, McClung M, Miller P, Broy S, Kagan R, Chen E, Petruschke RA, Thompson DE, de Papp AE; Fosamax Actonel Comparison Trial Investigators. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in postmenopausal women: a 1-year randomized trial. J Bone Miner Res. 2005;20(1):141-151. View Source
- [2] Bonnick S, Saag KG, Kiel DP, McClung M, Hochberg M, Burnett SM, Sebba A, Kagan R, Chen E, Thompson DE, de Papp AE. Comparison of weekly treatment of postmenopausal osteoporosis with alendronate versus risedronate over two years. J Clin Endocrinol Metab. 2006;91(7):2631-2637. View Source
